N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(2,4-dimethoxy-5-nitrophenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C11H11N5O4/c1-19-10-4-11(20-2)9(16(17)18)3-8(10)5-14-15-6-12-13-7-15/h3-7H,1-2H3/b14-5+
• InChI Key: IMYHZIGCKSNDJM-LHHJGKSTSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=NN2C=NN=C2)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=CC(=C(C=C1/C=N/N2C=NN=C2)[N+](=O)[O-])OC
• Molecular Formula: C11H11N5O4
• Molecular Weight: 277.24 g/mol

Description

N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine, also known as DMN-TA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMN-TA is a member of the triazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components. N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has been shown to have several biochemical and physiological effects. It has been reported to inhibit the growth of various bacterial and fungal strains. N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been reported to exhibit neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has several advantages for use in lab experiments. It is a stable and easily synthesized compound, making it readily available for research purposes. However, N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine. One area of interest is its potential use in the treatment of neurodegenerative disorders. Further studies are needed to determine the exact mechanism of action of N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine and to identify its molecular targets. In addition, more research is needed to determine the optimal dosage and administration of N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine for therapeutic use. Finally, further studies are needed to investigate the potential side effects of N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine and to determine its safety profile.
In conclusion, N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine is a promising compound with potential therapeutic applications. Its diverse biological activities make it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action and to determine its safety and efficacy for therapeutic use.

Scientific Research Applications

N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has been extensively studied for its potential therapeutic applications. It has been shown to possess antimicrobial, antifungal, and antitumor activities. N-(2,4-dimethoxy-5-nitrobenzylidene)-4H-1,2,4-triazol-4-amine has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.